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Compound of Interest

Compound Name: Diethyl iminodiacetate

Cat. No.: B1360065 Get Quote

CAS Number: 6290-05-7 Molecular Formula: C₈H₁₅NO₄ Molecular Weight: 189.21 g/mol

This technical guide provides an in-depth overview of Diethyl iminodiacetate, a versatile

diester compound with significant applications in organic synthesis and pharmaceutical

development. It serves as a crucial intermediate, particularly in the synthesis of chelating

agents used in radiopharmaceuticals. This document outlines its chemical and physical

properties, synthesis protocols, key applications, and safety information, tailored for

researchers, scientists, and professionals in the field of drug development.

Physicochemical Properties
Diethyl iminodiacetate is typically a colorless to pale yellow liquid under standard conditions.

[1] It is characterized by the presence of a central secondary amine flanked by two ethyl ester

groups. This structure imparts a moderate solubility in water and good solubility in polar organic

solvents.[1][2]

Table 1: Physicochemical Data for Diethyl Iminodiacetate
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Property Value Reference(s)

Appearance Colorless to pale yellow liquid [1][3]

Boiling Point 208 °C (lit.) [2][4]

Density 1.056 g/mL at 25 °C (lit.) [2][4]

Refractive Index (n20/D) 1.435 (lit.) [2][4]

Flash Point 113 °C (235.4 °F) - closed cup [4]

Water Solubility Moderately soluble [2][5]

PKA 4.92 ± 0.20 (Predicted) [2]

Synthesis of Diethyl Iminodiacetate
The synthesis of Diethyl iminodiacetate is most commonly achieved through the esterification

of iminodiacetic acid with ethanol. A prevalent method involves the use of thionyl chloride as a

catalyst.[6]

Experimental Protocol: Synthesis via Fischer
Esterification
Objective: To synthesize Diethyl iminodiacetate from iminodiacetic acid and ethanol.

Materials:

Iminodiacetic acid

Ethanol, absolute

Thionyl chloride (SOCl₂)

Saturated sodium bicarbonate solution

Ethyl acetate

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Reaction flask with reflux condenser and dropping funnel

Stirring apparatus

Ice bath

Heating mantle

Rotary evaporator

Separatory funnel

Distillation apparatus

Procedure:

Reaction Setup: In a reaction flask equipped with a reflux condenser, dropping funnel, and

magnetic stirrer, cool absolute ethanol in an ice bath to 0°C.[6]

Addition of Thionyl Chloride: While stirring, slowly add thionyl chloride dropwise to the cooled

ethanol. Maintain the temperature at 0°C during the addition. After the addition is complete,

allow the mixture to warm to room temperature over approximately 30 minutes.[6]

Addition of Iminodiacetic Acid: Add iminodiacetic acid to the reaction mixture.[6]

Reflux: Heat the reaction mixture to reflux and maintain for several hours (e.g., overnight) to

ensure complete esterification.[6]

Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully

quench the reaction by the slow addition of a saturated sodium bicarbonate solution until the

pH is neutral. This step will neutralize the excess acid and should be performed with caution

due to gas evolution.[6]

Extraction: Remove the bulk of the ethanol under reduced pressure using a rotary

evaporator. Extract the aqueous residue with ethyl acetate (e.g., 3 x 20 mL).[6]
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Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate or sodium sulfate.[6]

Purification: Filter to remove the drying agent. Concentrate the filtrate under reduced

pressure to remove the ethyl acetate. Purify the resulting crude Diethyl iminodiacetate by

vacuum distillation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1360065#diethyl-iminodiacetate-cas-
number-6290-05-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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